Cas no 145625-71-4 (4-(2-aminoethyl)piperazin-2-one)

4-(2-Aminoethyl)piperazin-2-one is a heterocyclic compound featuring both an aminoethyl side chain and a piperazinone core, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its bifunctional structure allows for further derivatization, enabling the formation of amides, ureas, or other targeted modifications. The compound’s piperazinone ring provides a rigid scaffold, which can enhance binding affinity in drug design, while the aminoethyl group offers a reactive handle for conjugation or functionalization. This makes it particularly useful in the development of biologically active molecules, such as kinase inhibitors or receptor modulators. Its stability and synthetic flexibility underscore its utility in medicinal chemistry and material science research.

4-(2-aminoethyl)piperazin-2-one structure

145625-71-4 structure

Product Name:4-(2-aminoethyl)piperazin-2-one

CAS No:145625-71-4

MF:C₆H₁₃N₃O

MW:143.186920881271

CID:101535

PubChem ID:7175991

Update Time:2025-05-28

4-(2-aminoethyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Piperazinone,4-(2-aminoethyl)-
- 4-(2-aminoethyl)piperazin-2-one
- 4-(2-AMINO-ETHYL)-PIPERAZIN-2-ONE DIHYDROCHLORIDE
- 2-Piperazinone,4-(2-aminoethyl)
- 4-(2-Amino-ethyl)-piperazin-2-one
- MFCD06740255
- 2-Piperazinone, 4-(2-aminoethyl)-
- AKOS000145377
- 4-(2-amino-ethyl)-piperazin-2-one, AldrichCPR
- FT-0723648
- DTXSID50428331
- AT13739
- EN300-129820
- CHEMBL4563865
- KMMBJDNXKWZSLX-UHFFFAOYSA-N
- SCHEMBL2239001
- CS-0374533
- 145625-71-4
- F2158-0110
- DA-10184
- Inchi： 1S/C6H13N3O/c7-1-3-9-4-2-8-6(10)5-9/h1-5,7H2,(H,8,10)
- InChI Key： KMMBJDNXKWZSLX-UHFFFAOYSA-N
- SMILES： O=C1CN(CCN)CCN1

Computed Properties

Exact Mass: 143.10600
Monoisotopic Mass: 143.105862
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.4
XLogP3: -1.6

Experimental Properties

PSA: 58.36000
LogP: -0.65610

4-(2-aminoethyl)piperazin-2-one Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

4-(2-aminoethyl)piperazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A595438-10mg	4-(2-aminoethyl)piperazin-2-one	145625-71-4		10mg	$ 70.00	2022-06-08
TRC	A595438-50mg	4-(2-aminoethyl)piperazin-2-one	145625-71-4		50mg	$ 230.00	2022-06-08
TRC	A595438-100mg	4-(2-aminoethyl)piperazin-2-one	145625-71-4		100mg	$ 340.00	2022-06-08
Enamine	EN300-129820-0.05g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	0.05g	$149.0	2025-02-21
Enamine	EN300-129820-0.1g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	0.1g	$221.0	2025-02-21
Enamine	EN300-129820-0.25g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	0.25g	$315.0	2025-02-21
Enamine	EN300-129820-0.5g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	0.5g	$501.0	2025-02-21
Enamine	EN300-129820-1.0g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	1.0g	$642.0	2025-02-21
Enamine	EN300-129820-2.5g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	2.5g	$1260.0	2025-02-21
Enamine	EN300-129820-5.0g	4-(2-aminoethyl)piperazin-2-one	145625-71-4	95.0%	5.0g	$1862.0	2025-02-21